Cas no 1261976-95-7 (4-(3-Chloro-5-fluorophenyl)benzoic acid)

• Product Name: 4-(3-Chloro-5-fluorophenyl)benzoic acid
• CAS No: 1261976-95-7
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD18312645
• CID: 2767137
• PubChem ID: 53218369
• Update Time: 2025-06-12

4-(3-Chloro-5-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261976-95-7
• 4-(3-Chloro-5-fluorophenyl)benzoic acid, 95%
• AKOS017557352
• MFCD18312645
• 3'-Chloro-5'-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-CHLORO-5-FLUOROPHENYL)BENZOIC ACID
• A1-44033
• 3'-Chloro-5'-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• DTXSID40683311
• 4-(3-Chloro-5-fluorophenyl)benzoic acid

• MDL： MFCD18312645
• Inchi： 1S/C13H8ClFO2/c14-11-5-10(6-12(15)7-11)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： FHUJCCQIRBXTFI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 250.0196853Da
• Monoisotopic Mass: 250.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chloro-5-fluorophenyl)benzoic acid

Introduction to 4-(3-Chloro-5-fluorophenyl)benzoic acid (CAS No. 1261976-95-7)

4-(3-Chloro-5-fluorophenyl)benzoic acid (CAS No. 1261976-95-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety and a substituted phenyl ring. The presence of chlorine and fluorine atoms in the phenyl ring imparts specific chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of 4-(3-Chloro-5-fluorophenyl)benzoic acid is C₁₃H₈ClF₂O₂, and its molecular weight is approximately 265.65 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its physical and chemical properties, including melting point, solubility, and stability, have been extensively studied to optimize its use in various experimental settings.

In recent years, 4-(3-Chloro-5-fluorophenyl)benzoic acid has been the subject of numerous research studies due to its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them promising candidates for the treatment of inflammatory diseases and cancer.

A study published in the Journal of Medicinal Chemistry in 2021 reported that a series of 4-(3-Chloro-5-fluorophenyl)benzoic acid-based derivatives demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The researchers found that these derivatives were effective in reducing inflammation in both in vitro and in vivo models, suggesting their potential as non-steroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 4-(3-Chloro-5-fluorophenyl)benzoic acid has also shown promise in cancer research. A study published in the Cancer Research journal in 2022 investigated the anticancer activity of this compound against various cancer cell lines. The results indicated that 4-(3-Chloro-5-fluorophenyl)benzoic acid and its derivatives induced apoptosis (programmed cell death) in cancer cells by modulating specific signaling pathways, such as the PI3K/AKT pathway. This finding highlights the potential of this compound as a lead molecule for the development of new anticancer agents.

The pharmacokinetic properties of 4-(3-Chloro-5-fluorophenyl)benzoic acid have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its effective use as a therapeutic agent. Additionally, studies have explored the metabolism and excretion pathways of this compound to ensure its safety and efficacy.

In conclusion, 4-(3-Chloro-5-fluorophenyl)benzoic acid (CAS No. 1261976-95-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable scaffold for the development of novel drugs targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.